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Compound Name:
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CAS No.: 126274-94-0
Cat. No.: B154294
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Content Type: Technical Whitepaper & Predictive Safety Assessment Target Audience:
Researchers, Drug Development Scientists, and Safety Officers

Executive Summary

4-Hydroxy-3-isopropylbenzaldehyde (CAS: 168899-39-6 / 126274-94-0) is a functionalized
aromatic aldehyde structurally related to Cuminaldehyde and Vanillin. While widely available as
a pharmaceutical intermediate and research chemical, comprehensive public toxicological
dossiers (e.g., REACH registration, NTP bioassays) are currently limited.

This guide provides a predictive toxicological assessment based on Read-Across
methodologies using structurally validated analogues (Cuminaldehyde, 4-
Hydroxybenzaldehyde, and Thymol). It synthesizes physicochemical data, predicted metabolic
fate, and risk stratification, followed by detailed experimental protocols for validating these
predictions in a laboratory setting.

Key Safety Prediction:
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Acute Toxicity: Moderate (GHS Category 4 Oral).

Irritation: High potential for ocular and cutaneous irritation due to the phenolic-aldehyde
motif.

Genotoxicity: Predicted negative (non-mutagenic) based on structural analogue data.

Sensitization: Potential skin sensitizer (structural alert: aldehyde).

Chemical Identity & Physicochemical Profile

Understanding the physicochemical properties is the first step in predicting bioavailability and

toxicity.
Property Data / Prediction Relevance to Toxicology
] 4-Hydroxy-3-
Chemical Name ) Target Compound
isopropylbenzaldehyde
3-Isopropyl-4-
Synonyms hydroxybenzaldehyde; Identification
Isopropyl Vanillin (colloquial)
168899-39-6 (primary); )
CAS Number Registry
126274-94-0
Molecular Formula C10H1202 MW: 164.20 g/mol
Physical State Solid / Crystalline Powder Inhalation risk (dust)
High lipophilicity; indicates
LogP (Predicted) ~25-29 an fipop Y -
good membrane permeability.
Limits aqueous formulation;
Water Solubility Low (Sparingly soluble) requires DMSO/Ethanol for
assays.
lonized at physiological pH
pKa (Phenol) ~7.5-8.0 Py g P

(7.4), affecting protein binding.
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Metabolic Fate & ADME (Read-Across Analysis)

The metabolic trajectory of 4-Hydroxy-3-isopropylbenzaldehyde can be extrapolated from
the metabolism of Cuminaldehyde (aldehyde oxidation) and Thymol (isopropyl-phenol
conjugation).

Predicted Metabolic Pathway

e Phase | (Oxidation): The aldehyde group is rapidly oxidized by aldehyde dehydrogenases
(ALDH) to the corresponding carboxylic acid (4-Hydroxy-3-isopropylbenzoic acid). This is the
detoxification step for the reactive aldehyde.

e Phase | (Hydroxylation): Minor hydroxylation may occur on the isopropyl side chain via
CYP450 enzymes.

e Phase Il (Conjugation): The phenolic hydroxyl group serves as a direct handle for
Glucuronidation (UGT) and Sulfation (SULT), facilitating renal excretion.

Metabolic Pathway Visualization
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Caption: Predicted Phase | and Phase Il metabolic clearance pathways for 4-Hydroxy-3-
isopropylbenzaldehyde.

Toxicological Profile (Read-Across)

Data derived from structural analogues: Cuminaldehyde (CAS 122-03-2) and 4-
Hydroxybenzaldehyde (CAS 123-08-0).

Acute Toxicity[1]
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e Oral: Predicted LD50: 1000 - 2000 mg/kg (Rat).

o Basis: Cuminaldehyde has an LD50 of 1390 mg/kg. The addition of a hydroxyl group
generally increases polarity and excretion, potentially lowering acute toxicity slightly, but it
remains in GHS Category 4 (Harmful if swallowed).

o Dermal: Predicted LD50: > 2000 mg/kg (Rabbit).
o Basis: Phenolic aldehydes are generally well-tolerated dermally unless highly corrosive.

Irritation & Corrosivity

o Skin:Irritant (Category 2). Phenols can cause protein denaturation; the aldehyde adds
reactivity.

o Eye:Severe Irritant (Category 2A/1). Aldehydes are known lachrymators and irritants. 4-
Hydroxybenzaldehyde causes serious eye damage (H318). Handle with extreme care.

Sensitization

¢ Skin Sensitization:Positive Prediction.

o Mechanism:[1][2] Aldehydes can form Schiff bases with skin proteins (haptenization).
Cuminaldehyde is a known sensitizer. This compound should be treated as a potential
contact allergen.

Genotoxicity & Carcinogenicity

o Ames Test: Predicted Negative.

o Basis: 4-Hydroxybenzaldehyde and Cuminaldehyde are negative in standard Salmonella
typhimurium strains (TA98, TA100). The structure lacks genotoxic alerts like nitro groups
or epoxides.

» Carcinogenicity: No structural alerts for carcinogenicity.

Experimental Protocols for Validation

To validate the predictive data above, the following standardized protocols are recommended.
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In Vitro Cytotoxicity (MTT Assay)

Purpose: Determine the IC50 to set dose ranges for further tox studies. Methodology:
e Cell Line: HepG2 (Liver) or HaCaT (Keratinocyte).

e Preparation: Dissolve compound in DMSO (stock 100 mM). Dilute in media to final
concentrations (0.1 - 1000 pM). Final DMSO < 0.5%.

e Incubation: Seed cells in 96-well plates. Treat for 24h.

o Detection: Add MTT reagent (0.5 mg/mL). Incubate 4h. Solubilize formazan crystals with
DMSO.

e Readout: Absorbance at 570 nm. Calculate IC50 using non-linear regression.

Bacterial Reverse Mutation Assay (Ames Test)
Purpose: Confirm non-mutagenicity (OECD 471). Methodology:

e Strains:S. typhimurium TA98, TA100, TA1535, TA1537 and E. coli WP2uvrA.

Activation: Perform with (+S9) and without (-S9) metabolic activation (rat liver extract).

Dosing: 5 dose levels (e.g., 50, 150, 500, 1500, 5000 u g/plate ).

Procedure: Plate incorporation method. Incubate at 37°C for 48h.

Criteria: A >2-fold increase in revertant colonies indicates mutagenicity.

Toxicity Testing Workflow
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Start: 4-Hydroxy-3-isopropylbenzaldehyde

Step 1: In Silico Prediction
(QSAR / Read-Across)

:

Step 2: Physicochemical Characterization
(Solubility, Stability, LogP)

:

Step 3: In Vitro Cytotoxicity
(MTT Assay in HepG2/HaCaT)

Yes No

High Toxicity Concern Step 4: Genotoxicity Screen
Stop or Redesign (Ames Test OECD 471)

Yes No

Genotoxic Hazard Step 5: Acute Oral Tox (In Vivo)

Strict Containment (OECD 423 - 3 Animals)

Click to download full resolution via product page

Caption: Tiered toxicological evaluation workflow ensuring "Fail-Fast" logic for high-risk
endpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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